Cas no 1010101-07-1 (2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine)

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, widely utilized as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the chloro and methyl substituents enhances its reactivity and selectivity in forming complex heterocyclic structures. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group provides stability under typical reaction conditions while remaining highly reactive toward palladium-catalyzed couplings. This compound is valuable in pharmaceutical and agrochemical research for constructing functionalized pyridine scaffolds. Its well-defined structure and consistent purity make it a reliable reagent for precision synthesis applications.
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine structure
1010101-07-1 structure
Product Name:2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
CAS No:1010101-07-1
MF:C12H17BClNO2
MW:253.532882452011
MDL:MFCD08063084
CID:827688
PubChem ID:44755178
Update Time:2025-06-07

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester
    • Pyridine, 2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 6-CHLORO-5-METHYLPYRIDINE-3-BORONIC ACID, PINACOL ESTER
    • (6-CHLORO-5-METHYLPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
    • REF DUPL: 2-Chloro-3-methylpyridine-5-boronic acid pinacol ester
    • 2-CHLORO-3-METHYL-5-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)PYRIDINE
    • 6-Chloro-5-methylpyridine-3-boronic acid pinacol ester
    • 2-chloro-3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • VP11324
    • MB05297
    • BC000973
    • SY019406
    • AB0029156
    • X1295
    • CS-11400
    • AKOS016001243
    • Z2044776508
    • J-000302
    • 1010101-07-1
    • MFCD08063084
    • SCHEMBL11910717
    • DTXSID20660625
    • EN300-366900
    • DB-010370
    • 2-Chloro-3-methylpyridine-5-boronicacidpinacolester
    • CS-0112579
    • 2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
    • MDL: MFCD08063084
    • Inchi: 1S/C12H17BClNO2/c1-8-6-9(7-15-10(8)14)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
    • InChI Key: FQLRMOOIOJBHPS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

  • Exact Mass: 253.10400
  • Monoisotopic Mass: 253.1040866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4

Experimental Properties

  • Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 90-93°C
  • PSA: 31.35000
  • LogP: 2.34260

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Security Information

  • HazardClass:IRRITANT

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-366900-100mg
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1010101-07-1 95.0%
100mg
$56.0 2022-02-28
Enamine
EN300-366900-250mg
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1010101-07-1 95.0%
250mg
$64.0 2022-02-28
Enamine
EN300-366900-500mg
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1010101-07-1 95.0%
500mg
$71.0 2022-02-28
Enamine
EN300-366900-1000mg
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1010101-07-1 95.0%
1g
$80.0 2022-02-28
Enamine
EN300-366900-2500mg
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1010101-07-1 95.0%
2500mg
$159.0 2022-02-28
Enamine
EN300-366900-5000mg
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1010101-07-1 95.0%
5g
$289.0 2022-02-28
Enamine
EN300-366900-10000mg
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1010101-07-1 95.0%
10g
$492.0 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D850711-1g
2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester
1010101-07-1 ≥95%
1g
¥606.60 2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D850711-5g
2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester
1010101-07-1 ≥95%
5g
¥2,373.30 2022-01-11
TRC
C587523-100mg
2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester
1010101-07-1
100mg
$64.00 2023-05-18

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Production Method

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD